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Compound of Interest

Compound Name: MTX-216

cat. No.: B15612916

Introduction: The PIBK/AktImTOR Pathway

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling network that governs cell
growth, proliferation, survival, and metabolism.[1] Its aberrant activation is a hallmark of many
cancers, often initiated by mutations in genes such as PIK3CA or loss of the tumor suppressor
PTEN.[4][5] MTX-216 is hypothesized to exert its anti-neoplastic effects by directly inhibiting
key kinases within this pathway, thereby blocking downstream signaling and inducing cancer
cell death. The following models and assays are designed to rigorously test this hypothesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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